3-(Chlorodifluoromethoxy)-phenylacetonitrile

• IUPAC Name: 2-[3-[chloro(difluoro)methoxy]phenyl]acetonitrile
• InChI: InChI=1S/C9H6ClF2NO/c10-9(11,12)14-8-3-1-2-7(6-8)4-5-13/h1-3,6H,4H2
• InChI Key: NHRRRASVGDRIDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)Cl)CC#N
• Molecular Formula: C9H6ClF2NO
• Molecular Weight: 217.60 g/mol

Description

3-(Chlorodifluoromethoxy)-phenylacetonitrile (CFMPA) is a compound of interest to many scientists due to its unique properties and potential applications in a variety of fields. CFMPA is a halogenated hydroxy-nitrile, a type of organic compound that has been studied for its potential use in organic synthesis, pharmaceuticals, and other areas of research.

Scientific Research Applications

3-(Chlorodifluoromethoxy)-phenylacetonitrile has been studied for its potential use in a variety of scientific research applications. It has been used as a reagent for the synthesis of various organic compounds, such as amides and esters. Additionally, this compound has been studied for its potential use as a catalyst in organic synthesis, as well as its potential to be used as a ligand in coordination chemistry.

Mechanism of Action

The mechanism of action of 3-(Chlorodifluoromethoxy)-phenylacetonitrile is not yet fully understood. However, it is believed that this compound acts as a nucleophile, reacting with electrophilic functional groups to form covalent bonds. Additionally, this compound has been shown to be a strong acid, which may explain its ability to act as a catalyst in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that this compound may have potential applications in the treatment of certain diseases, such as cancer. Additionally, this compound has been studied for its potential use in drug delivery systems, as it has been shown to be able to penetrate cell membranes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(Chlorodifluoromethoxy)-phenylacetonitrile in lab experiments is its low cost and easy availability. Additionally, this compound is a relatively stable compound, which makes it suitable for use in a variety of lab experiments. However, this compound is a relatively reactive compound, which can make it difficult to use in certain experiments. Additionally, this compound is a highly toxic compound, and should be handled with caution in the laboratory.

Future Directions

Given the potential applications of 3-(Chlorodifluoromethoxy)-phenylacetonitrile, there are many potential future directions for research. One potential area of research is the development of new methods for synthesizing this compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications in medicine and drug delivery systems. Additionally, further research into the mechanism of action of this compound could lead to new insights into its potential uses in organic synthesis. Finally, further research into the advantages and limitations of using this compound in lab experiments could lead to improved methods for utilizing this compound in the laboratory.

Synthesis Methods

3-(Chlorodifluoromethoxy)-phenylacetonitrile can be synthesized via a two-step reaction sequence. The first step involves the reaction of phenylacetonitrile with trifluoromethanesulfonyl chloride to form the intermediate product trifluoromethanesulfonamide. The second step involves the reaction of the intermediate product with chlorodifluoromethane to form the desired product, this compound.